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Compound of Interest

bis(2-hydroxyethyl)-
Compound Name:
dimethylazanium chloride

cat. No.: B1329938

This document provides immediate, essential safety and logistical information for handling
bis(2-hydroxyethyl)-dimethylazanium chloride (CAS No: 38402-02-7) in a laboratory setting.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

While detailed toxicity data is limited, bis(2-hydroxyethyl)-dimethylazanium chloride is
known to cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1]
Therefore, adherence to the following PPE guidelines is mandatory.
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PPE Category Item Specifications & Rationale

Must conform to European
Standard EN166 or OSHA 29
CFR 1910.133 to protect

against splashes.

Safety glasses with side

Eye & Face Protection shields or chemical splash

goggles

Nitrile or neoprene gloves are
recommended. Always inspect
] ] ] gloves for tears or holes before
Hand Protection Chemical-resistant gloves )
use and practice proper
removal technique to avoid

skin contact.

A standard, buttoned
Body Protection Laboratory coat laboratory coat is required to
protect against skin contact.

To be used if generating dust
NIOSH/MSHA or European ]
) ) or aerosols, or in poorly
Respiratory Protection Standard EN 149 approved ]
) ventilated areas to prevent
respirator , o
respiratory tract irritation.

Operational and Disposal Plans

A systematic approach to the handling and disposal of bis(2-hydroxyethyl)-dimethylazanium
chloride is crucial for maintaining a safe laboratory environment.

Handling Protocol: A Step-by-Step Guide

e Engineering Controls: Always handle this compound in a well-ventilated area. The use of a
chemical fume hood is strongly recommended to minimize inhalation exposure. Ensure that
an eyewash station and safety shower are readily accessible.

» Personal Protective Equipment (PPE): Before beginning any work, ensure all required PPE
is donned correctly.

» Dispensing: Carefully dispense the chemical, avoiding the generation of dust or aerosols.
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» Avoiding Contamination: Do not eat, drink, or smoke in the designated work area. Wash
hands thoroughly with soap and water after handling, even if gloves were worn.[2]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Disposal Plan

All waste, including contaminated PPE and empty containers, must be disposed of in
accordance with local, state, and federal regulations. Contact your institution's environmental
health and safety (EHS) office for specific guidance on chemical waste disposal.

Emergency Procedures
Spill Response

In the event of a spill, evacuate the immediate area and follow the spill response workflow
outlined below.
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Preparation

Ensure Spill Kit is Accessible

Immediate Response

Evacuate Immediate Area

Notify

Alert Supervisor and EHS

'

Assess Spill Size and Hazard

f safe to proceed

Cleanup (Trainecv Personnel Only)

Don Appropriate PPE

Y

Contain Spill with Absorbent Material

Y

Neutralize (if applicable)

'

Collect Residue into Waste Container

'

Decontaminate Spill Area

'

Dispose of Waste Properly

Click to download full resolution via product page

Chemical Spill Response Workflow
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First Aid Measures

Exposure Route First Aid Procedure

Immediately wash the affected area with plenty
Skin Contact of soap and water.[2] Remove contaminated

clothing and wash it before reuse.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o i ) .

do. Continue rinsing.[1] Seek immediate medical

attention.

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion _ _
poison center or doctor if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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